5-(4-chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• CAS No.: 606953-66-6
• Molecular Formula: C23H17ClN4O4S
• Molecular Weight: 480.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C23H17ClN4O4S/c1-14-4-9-20-26-22-18(23(29)27(20)12-14)11-19(21(25)28(22)13-16-3-2-10-32-16)33(30,31)17-7-5-15(24)6-8-17/h2-12,25H,13H2,1H3
• InChI Key: NLYYJUQJVOTXQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CO4)S(=O)(=O)C5=CC=C(C=C5)Cl)C=C1

Description

5-(4-Chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a structurally complex heterocyclic compound characterized by:

• A triazatricyclo[8.4.0.03,8]tetradeca fused-ring system.
• A 4-chlorophenyl sulfonyl group at position 5, contributing to electron-withdrawing effects.
• A furan-2-ylmethyl substituent at position 7, introducing aromatic heterocyclic diversity.
• An imino group at position 6 and a methyl group at position 13, influencing steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one typically involves multiple steps, starting with the preparation of intermediate compounds. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include continuous flow processes and advanced purification techniques to ensure the compound meets the required standards for its intended applications .

Chemical Reactions Analysis

Types of Reactions

5-(4-chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., halogens). The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols .

Scientific Research Applications

5-(4-chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzymes or modulation of signaling pathways. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Aromatic Substituents

a) 5-(4-Fluorobenzenesulfonyl)-6-imino-7,11-dimethyl-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaen-2-one (CAS 862488-54-8)

• Key Differences :
  • Fluorine replaces chlorine in the benzenesulfonyl group (electron-withdrawing but smaller atomic radius).
  • Methyl groups at positions 7 and 11 instead of a furan-2-ylmethyl group.
• Implications :
  • Reduced steric hindrance due to fluorine’s smaller size may enhance solubility or binding affinity in biological systems.
  • Methyl groups at positions 7 and 11 could alter conformational flexibility compared to the furan-derived substituent in the target compound.
• Availability : Commercially available for custom synthesis ().

b) 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6(IIi) and Hydroxy Analogues

• Key Differences :
  • Dithia-azatetracyclo core replaces the triazatricyclo system.
  • Methoxy/hydroxyphenyl groups instead of chlorophenyl sulfonyl.
• Implications :
  • Sulfur atoms in the dithia system may enhance stability or redox activity.
  • Polar hydroxyl or methoxy groups could increase solubility but reduce membrane permeability compared to the sulfonyl group.
• Spectral Data : Described in reference [1] ().

Functional Analogues in Agrochemical Contexts

While the target compound’s exact use is unspecified, structurally related agrochemicals include:

• Metconazole and Triticonazole : Contain chlorophenyl and triazole groups but lack the fused tricyclic system ().
• Acifluorfen and Halosafen: Feature nitrobenzoic acid/amide backbones with halogenated phenoxy groups, differing in core reactivity ().

Biological Activity

The compound 5-(4-chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule notable for its diverse biological activities. This article presents a detailed examination of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

This compound features a triazatricyclo framework with multiple functional groups including sulfonyl and imino functionalities. Its molecular formula is $C_{22}H_{24}ClN_{5}O_{3}S$ with a molecular weight of 445.97 g/mol. The unique arrangement of these functional groups is believed to contribute significantly to its biological activity.

Property	Details
Molecular Formula	C22H24ClN5O3S
Molecular Weight	445.97 g/mol
IUPAC Name	5-(4-chlorophenyl)sulfonyl-7-(furan-2-ylmethyl)-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
CAS Number	577698-65-8

Antibacterial Activity

Research indicates that this compound exhibits moderate to strong antibacterial activity , particularly against Salmonella typhi and Bacillus subtilis. In comparative studies, other bacterial strains showed weak to moderate responses to the compound's antibacterial properties .

Enzyme Inhibition

The compound has demonstrated significant enzyme inhibitory activities:

• Acetylcholinesterase (AChE) Inhibition : Several derivatives of this compound have been identified as potent AChE inhibitors with IC50 values ranging from 0.63 µM to 6.28 µM compared to thiourea (IC50 = 21.25 µM) as a reference standard .
• Urease Inhibition : The compound showed strong inhibitory effects against urease enzymes, which are crucial for various physiological processes and are potential targets for drug development .

Anticancer Potential

The sulfonamide functionality within the compound suggests potential anticancer properties. Many sulfonamide derivatives have been explored for their ability to inhibit tumor growth and induce apoptosis in cancer cells.

Hypoglycemic and Diuretic Effects

Preliminary studies suggest potential hypoglycemic and diuretic effects associated with this compound due to its structural characteristics that mimic known active pharmacophores in these therapeutic areas .

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors:

• Binding Interactions : The sulfonyl and imino groups facilitate strong binding interactions with target proteins.
• Enzyme Modulation : By inhibiting key enzymes like AChE and urease, the compound can alter metabolic pathways significantly.
• Antimicrobial Action : The structural features allow penetration into bacterial cell walls, disrupting cellular functions.

Case Studies

• Antibacterial Screening : A study evaluated the antibacterial efficacy of synthesized derivatives against various strains of bacteria using standard disc diffusion methods. Results indicated that specific derivatives exhibited enhanced activity compared to traditional antibiotics.
• In Vivo Studies : Future research is planned to assess the in vivo efficacy of this compound in animal models for both antibacterial and anticancer applications.